Cas no 35788-46-6 (2-chloro-5-fluorobenzene-1,4-dicarbonitrile)

• Product Name: 2-chloro-5-fluorobenzene-1,4-dicarbonitrile
• CAS No: 35788-46-6
• MF: C₈H₂ClFN₂
• MW: 180.56628370285
• CID: 1473529
• PubChem ID: 215497
• Update Time: 2025-04-20

2-chloro-5-fluorobenzene-1,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-fluorobenzene-1,4-dicarbonitrile
• DTXSID30189312
• 1,4-Benzenedicarbonitrile, 2-chloro-5-fluoro-
• SCHEMBL10947192
• 2-Chloro-5-fluoro-1,4-benzenedicarbonitrile
• 2-Chloro-5-fluoroterephthalonitrile
• 35788-46-6
• CHEMBL3248229

• Inchi： 1S/C8H2ClFN2/c9-7-1-6(4-12)8(10)2-5(7)3-11/h1-2H
• InChI Key： IYYZABXJJZVVCE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(=CC=1C#N)F

Computed Properties

• Exact Mass: 179.98916
• Monoisotopic Mass: 179.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 303°C at 760 mmHg
• Flash Point: 137°C
• Refractive Index: 1.56
• PSA: 47.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles